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Compound of Interest

Compound Name: Dicyclohexylphosphine

Cat. No.: B1630591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

dicyclohexylphosphine, with a focus on its molecular characteristics. This document is

intended to serve as a foundational resource for professionals in research and drug

development who utilize phosphine ligands in synthetic chemistry.

Core Molecular Data
Dicyclohexylphosphine is a secondary phosphine with the chemical formula C12H23P.[1] It is

a key intermediate and ligand in organic synthesis, particularly in cross-coupling reactions. The

fundamental molecular properties are summarized below.

Property Value Source

Molecular Formula C12H23P [1][2]

Linear Formula (C₆H₁₁)₂PH [3]

Molecular Weight 198.28 g/mol [1]

Exact Mass 198.153737731 Da [1]

CAS Number 829-84-5 [1][2][3]
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Experimental Protocol: Suzuki-Miyaura Cross-
Coupling
Dicyclohexylphosphine and its derivatives are frequently employed as ligands in palladium-

catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a

cornerstone of modern drug discovery and development for the formation of carbon-carbon

bonds. Below is a representative experimental workflow for a Suzuki-Miyaura coupling reaction,

a common application for phosphine ligands.

While a specific, detailed experimental protocol for dicyclohexylphosphine itself is not

provided in the search results, a generalized workflow for a Suzuki-Miyaura reaction, where a

phosphine ligand like dicyclohexylphosphine is critical, can be illustrated. The phosphine

ligand, in conjunction with a palladium precursor, forms the active catalyst responsible for

facilitating the coupling of an organoboron compound with an organohalide.

The logical workflow for setting up such a reaction is depicted in the following diagram.
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexylphosphine
https://www.howeipharm.com/g/10RS74375
https://www.howeipharm.com/g/10RS74375
https://www.strem.com/product/15-1120
https://www.benchchem.com/product/b1630591#dicyclohexylphosphine-molecular-weight-and-formula
https://www.benchchem.com/product/b1630591#dicyclohexylphosphine-molecular-weight-and-formula
https://www.benchchem.com/product/b1630591#dicyclohexylphosphine-molecular-weight-and-formula
https://www.benchchem.com/product/b1630591#dicyclohexylphosphine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

